Cas no 22144-60-1 (Benzenemethanol, a-propyl-, (aR)-)

• Product Name: Benzenemethanol, a-propyl-, (aR)-
• CAS No: 22144-60-1
• MF: C₁₀H₁₄O
• MW: 150.217563152313
• MDL: MFCD00004575
• CID: 283668
• PubChem ID: 24859072
• Update Time: 2025-05-17

Benzenemethanol, a-propyl-, (aR)- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, a-propyl-, (aR)-
• (1R)-1-Phenyl-1-butanol
• (R)-(+)-1-Phenyl-1-butanol
• (3R)-(+)-1-BENZYL-3-(BOC-AMINO)PYRROLIDINE
• (3R)-(+)-1-Benzyl-3-(tert-butoxycarbonylamino)pyrrolidine
• (R)-(+)-1-Benzyl-3-(tert-butoxycarbonylamino)pyrrolidine
• (R)-(+)-1-phenyl-1-buta
• (R)-1-benzyl-3-(tert-butoxycarbonylamino)pyrrolidine
• (R)-1-Benzyl-3-N-Boc-amino-pyrrolidine
• (R)-1-butylphenylethanol
• (R)-1-phenyl-1-butanol
• (R)-tert-Butyl (1-benzylpyrrolidin-3-yl)carbamate
• AG-D-64710
• tert-butyl (r)-1-benzylpyrrolidin-3-ylcarbamate
• (R)-.ALPHA.-PROPYLBENZENEMETHANOL
• (1R)-1-phenylbutan-1-ol
• (r)-(+)-1-phenyl-butan-1-ol
• AKOS016346857
• 1-Phenylbutanol, (+)-
• BENZYL ALCOHOL, .ALPHA.-PROPYL-, (R)-(+)-
• (.ALPHA.R)-.ALPHA.-PROPYLBENZENEMETHANOL
• Benzenemethanol, .alpha.-propyl-, (R)-
• 1-PHENYLBUTANOL, (R)-
• BENZENEMETHANOL, .ALPHA.-PROPYL-, (.ALPHA.R)-
• (+)-1-PHENYL-1-BUTANOL
• Benzyl alcohol, alpha-propyl-, (R)-(+)-
• MFCD00004575
• SCHEMBL540695
• 22144-60-1
• (R)-1-phenyl-butane-1-ol
• UNII-4L6AR026JN
• HQRWWHIETAKIMO-SNVBAGLBSA-N
• (R)-(+)-.ALPHA.-HYDROXYBUTYLBENZENE
• 4L6AR026JN
• (R)-1-Phenyl-1-butanol, ee 99%
• (R)-(+)-.ALPHA.-PROPYLBENZENEMETHANOL
• (R)-(+)-1-Phenyl-1-butanol,97%
• (R)-(+)-1-Phenyl-1-butanol, 97%
• (r)-1-phenylbutan-1-ol
• DTXSID001030850
• (R)-1-PHENYLBUTANE-1-OL
• (R)-(+)-1-Phenylbutan-1-ol
• (+)-1-phenylbutanol
• Q27259965
• BENZENEMETHANOL, ALPHA-PROPYL-, (ALPHAR)-
• (R)-(+)-ALPHA-HYDROXYBUTYLBENZENE
• Benzenemethanol, alpha-propyl-, (R)-
• (ALPHAR)-ALPHA-PROPYLBENZENEMETHANOL
• S-(-)-1-Phenyl-1-butanol
• G65353
• (R)-ALPHA-PROPYLBENZENEMETHANOL
• (R)-(+)-ALPHA-PROPYLBENZENEMETHANOL

• MDL： MFCD00004575
• Inchi： 1S/C10H14O/c1-2-6-10(11)9-7-4-3-5-8-9/h3-5,7-8,10-11H,2,6H2,1H3/t10-/m1/s1
• InChI Key： HQRWWHIETAKIMO-SNVBAGLBSA-N
• SMILES： O[C@@H](C1C=CC=CC=1)CCC

Computed Properties

• Exact Mass: 150.10452
• Monoisotopic Mass: 150.104465
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 95
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2
• XLogP3: 2.3

Experimental Properties

• Color/Form: Not available
• Density: 0.9740
• Melting Point: 44-46 °C (lit.)
• Boiling Point: 115 °C/14 mmHg(lit.)
• Flash Point: Degrees Fahrenheit:217.4°F
  Degrees Celsius:103°C
  
• Refractive Index: 1.5139 (estimate)
• PSA: 20.23
• LogP: 2.52010
• Optical Activity: [α]20/D +55°, c = 5 in chloroform
• Solubility: Not available

Benzenemethanol, a-propyl-, (aR)- Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3

Additional information on Benzenemethanol, a-propyl-, (aR)-

Benzenemethanol, a-propyl-, (aR)-: A Comprehensive Overview of CAS No. 22144-60-1

Benzenemethanol, a-propyl-, (aR)-, identified by the Chemical Abstracts Service Number (CAS No.) 22144-60-1, is a significant compound in the field of organic chemistry and pharmaceutical research. This enantiomer, specifically the (aR)-configuration, has garnered attention due to its unique structural properties and potential applications in synthetic chemistry and drug development.

The compound belongs to the class of secondary alcohols derived from benzene, featuring an a-propyl group attached to the benzyl alcohol moiety. The (aR)-configuration indicates a specific stereochemical arrangement of the atoms, which is crucial for its interaction with biological systems. This stereochemistry plays a pivotal role in determining the compound's pharmacological activity, making it a subject of intense study in medicinal chemistry.

In recent years, there has been growing interest in chiral compounds like Benzenemethanol, a-propyl-, (aR)- due to their role in developing enantioselective drugs. Enantioselective drugs are designed to interact with only one enantiomer of a chiral molecule, often leading to improved efficacy and reduced side effects. The (aR)-enantiomer, in particular, has shown promise in several preclinical studies as a potential intermediate in the synthesis of more complex pharmacophores.

One of the key areas where this compound has been explored is in the development of central nervous system (CNS) drugs. The unique stereochemistry of Benzenemethanol, a-propyl-, (aR)- allows it to interact with specific receptors and enzymes in the brain, making it a valuable candidate for treating neurological disorders. Recent research has indicated that this enantiomer may have neuroprotective properties, potentially making it useful in the treatment of conditions such as Alzheimer's disease and Parkinson's disease.

The synthesis of Benzenemethanol, a-propyl-, (aR)- is another area of active investigation. Researchers have developed various synthetic routes to produce this compound with high enantiomeric purity. One such method involves asymmetric reduction of propyl-substituted benzaldehyde using chiral catalysts. These advances in synthetic chemistry have made it possible to produce larger quantities of the compound for both research and industrial applications.

The pharmacokinetic properties of Benzenemethanol, a-propyl-, (aR)- are also subjects of extensive study. Understanding how the body metabolizes and eliminates this compound is crucial for optimizing its therapeutic use. Preliminary studies suggest that the compound exhibits moderate bioavailability and undergoes metabolic degradation via standard pathways involving alcohol dehydrogenases and aldehyde dehydrogenases.

In addition to its pharmaceutical applications, Benzenemethanol, a-propyl-, (aR)- has potential uses in materials science and industrial chemistry. Its unique structure makes it a valuable building block for more complex molecules used in fragrances, polymers, and specialty chemicals. The ability to produce this compound with high enantiomeric purity also opens up new possibilities for creating novel materials with tailored properties.

The regulatory landscape for compounds like Benzenemethanol, a-propyl-, (aR)- is another important consideration. While not classified as a hazardous or controlled substance, it is subject to standard chemical safety regulations to ensure safe handling and disposal. Compliance with these regulations is essential for researchers and industries utilizing this compound in their work.

The future prospects for Benzenemethanol, a-propyl-, (aR)- are promising, with ongoing research expected to uncover new applications and improve synthetic methodologies. As our understanding of chiral chemistry continues to evolve, compounds like this are likely to play an increasingly important role in drug development and other scientific endeavors.